2,5-dimethyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-(oxan-4-yl)-N-(2-thiophen-2-ylethyl)furan-3-carboxamide
• InChI: InChI=1S/C18H23NO3S/c1-13-12-17(14(2)22-13)18(20)19(15-6-9-21-10-7-15)8-5-16-4-3-11-23-16/h3-4,11-12,15H,5-10H2,1-2H3
• InChI Key: PABCFXMYPXNPLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N(CCC2=CC=CS2)C3CCOCC3
• Molecular Formula: C18H23NO3S
• Molecular Weight: 333.4 g/mol
• CAS No.: 1798487-00-9

Description

2,5-Dimethyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)furan-3-carboxamide is a heterocyclic compound featuring a furan-3-carboxamide core substituted with methyl groups at positions 2 and 3. The molecule includes a tetrahydro-2H-pyran-4-yl (THP) group and a 2-(thiophen-2-yl)ethyl moiety as part of its N-substituents.

Biological Activity

The compound 2,5-dimethyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)furan-3-carboxamide is a complex organic molecule with potential pharmaceutical applications. Its unique structure combines a furan ring, a tetrahydropyran moiety, and a thiophene ring, which may confer various biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{23}\text{N}\text{O}_2\text{S}$$

This structure includes key functional groups that are significant for its biological interactions.

The mechanism by which this compound exerts its biological activity is not fully elucidated. However, based on its structural components:

• Thiophene Ring : Known to interact with various biological receptors and enzymes, potentially influencing signaling pathways.
• Benzamide Moiety : Often involved in hydrogen bonding and π-π interactions with proteins, suggesting a role in modulating protein functions.

Anticancer Potential

Recent studies have indicated that compounds with similar structural features exhibit anticancer properties. For instance, histone deacetylase (HDAC) inhibitors have shown promise in cancer therapy. The compound under review may possess similar activity due to its potential to modulate epigenetic factors involved in tumor progression.

Case Study : A related compound was tested in human colorectal cancer HCT116 cells, demonstrating significant inhibition of cell growth both in vitro and in vivo . This suggests that 2,5-dimethyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)furan-3-carboxamide could be explored further for its anticancer effects.

Neuropharmacological Effects

Compounds containing thiophene and furan rings are often investigated for their neuropharmacological properties. They may act on neurotransmitter systems or modulate ion channels such as NMDA receptors.

Research Findings : Studies on related compounds have shown that they can enhance glutamate potency at NMDA receptors, which are crucial for synaptic plasticity and memory function . This indicates a potential role for the compound in treating neurodegenerative diseases or cognitive disorders.

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Biological Activity
Suprofen	Thiophene ring	Nonsteroidal anti-inflammatory
Sulpiride	Benzamide derivative	Antipsychotic effects
MPT0E028	HDAC inhibitor	Anticancer effects

The uniqueness of 2,5-dimethyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)furan-3-carboxamide lies in its combination of structural features that are not commonly found together in other compounds.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues in Antibacterial Agents

Thiophene-containing compounds, such as the N-substituted piperazinyl quinolones described in , share the thiophen-2-yl group with the target compound. For example:

• N-[2-(5-bromothiophen-2-yl)-2-oxoethyl] derivatives (Foroumadi et al., 2005) and N-[2-[5-(methylthio)thiophen-2-yl]-2-oximinoethyl] derivatives (Foroumadi et al., 2006) exhibit antibacterial activity against Gram-positive and Gram-negative pathogens . These compounds leverage the thiophene ring’s electronic properties to enhance interactions with bacterial DNA gyrase. While the target compound lacks the quinolone scaffold, its thiophen-ethyl group may similarly contribute to bioactivity, though this remains speculative without direct data.

Tetrahydro-2H-pyran (THP) Derivatives

The THP group in the target compound is structurally similar to carbohydrate derivatives in , such as compound 16, which features a fluorinated THP-linked triazole-pyrimidine system .

Furan Carboxamide Analogues

The furan-3-carboxamide core is less common in the provided evidence. However, compound I13 in , (Z)-N-(2-(dimethylamino)ethyl)-2-(5-fluoro-2-methyl-1-(4-(methylthio)benzylidene)-1H-inden-3-yl)acetamide, shares an acetamide linkage, which is critical for hydrogen bonding in target interactions . The target compound’s carboxamide group may similarly enhance stability and binding affinity.

Structural and Functional Comparison Table

Compound	Key Features	Biological Activity	Reference
Target Compound	Furan-3-carboxamide, THP, thiophen-ethyl	Not reported	N/A
Quinolones	Thiophen-2-yl, piperazinyl quinolone	Antibacterial (Gram+/Gram-)
Compound 16	Fluorinated THP, triazole, pyrimidine	Nucleoside analog (theoretical)
I13	Acetamide, indenyl, methylthio-benzylidene	Undisclosed (likely cytotoxic)